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Compound of Interest

Compound Name:
(1S,2R)-1,2-dihydronaphthalene-

1,2-diol

Cat. No.: B123602 Get Quote

An In-depth Technical Guide on (1S,2R)-1,2-Dihydronaphthalene-1,2-diol

Disclaimer: This document provides a comprehensive overview of (1S,2R)-1,2-
dihydronaphthalene-1,2-diol based on available scientific literature. However, specific

detailed experimental protocols for its synthesis with corresponding quantitative data and in-

depth biological activity studies for this particular enantiomer are not readily available in the

public domain. The information presented herein is for research and informational purposes

only.

Introduction
(1S,2R)-1,2-Dihydronaphthalene-1,2-diol is a chiral cis-diol derivative of dihydronaphthalene.

It is recognized primarily as a metabolite in the biodegradation of naphthalene, a polycyclic

aromatic hydrocarbon (PAH). This compound is the enantiomer of the more extensively studied

(+)-(1R,2S)-1,2-dihydronaphthalene-1,2-diol, a key intermediate in the bacterial degradation of

naphthalene.[1] Understanding the properties, synthesis, and biological role of specific

stereoisomers like (1S,2R)-1,2-dihydronaphthalene-1,2-diol is crucial for toxicology,

bioremediation, and drug development.

Chemical and Physical Properties
The fundamental chemical and physical properties of (1S,2R)-1,2-dihydronaphthalene-1,2-
diol are summarized in the table below. These properties are primarily computed from its

chemical structure.
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Property Value Source

Molecular Formula C₁₀H₁₀O₂ [1]

Molecular Weight 162.18 g/mol [1]

IUPAC Name
(1S,2R)-1,2-

dihydronaphthalene-1,2-diol
[1]

CAS Number 31966-70-8 [1]

Appearance Off-White Solid (predicted)

Stereochemistry cis-(1S,2R) [1]

InChI Key
QPUHWUSUBHNZCG-

ZJUUUORDSA-N
[1]

SMILES
C1=CC=C2--INVALID-LINK--

O">C@@HO
[1]

Metabolic Pathways
(1S,2R)-1,2-Dihydronaphthalene-1,2-diol is an intermediate in the metabolism of naphthalene

in various organisms. The metabolic pathways differ between microorganisms and mammals.

Bacterial Metabolism of Naphthalene
In many soil bacteria, such as Pseudomonas species, naphthalene is catabolized through a

series of enzymatic reactions. The initial step is the dioxygenation of naphthalene by

naphthalene 1,2-dioxygenase (NDO) to form (+)-cis-(1R,2S)-dihydroxy-1,2-

dihydronaphthalene. While this is the more commonly studied pathway, the formation of the

(1S,2R) enantiomer can also occur, depending on the specific microorganism and its enzymatic

machinery. This cis-dihydrodiol is then further metabolized.

Naphthalene (+)-cis-(1R,2S)-1,2-Dihydronaphthalene-1,2-diolNaphthalene 1,2-dioxygenase (NDO) 1,2-Dihydroxynaphthalenecis-Dihydrodiol dehydrogenase 2-Hydroxychromene-2-carboxylic acid1,2-Dihydroxynaphthalene dioxygenase Further Metabolism
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Caption: Bacterial degradation pathway of naphthalene.

Mammalian Metabolism of Naphthalene
In mammals, the metabolism of naphthalene is primarily carried out by cytochrome P450 (CYP)

enzymes in the liver and other tissues.[2][3] This process is initiated by the formation of an

unstable naphthalene-1,2-epoxide. This epoxide can then be detoxified through several

pathways, including enzymatic hydrolysis by epoxide hydrolase to form a trans-1,2-dihydro-1,2-

naphthalenediol, or conjugation with glutathione (GSH). Non-enzymatic rearrangement of the

epoxide can lead to the formation of 1-naphthol and 2-naphthol.[4][5] The formation of cis-diols

is not a major pathway in mammalian metabolism.
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Caption: Mammalian metabolism of naphthalene.

Synthesis Approaches
The enantioselective synthesis of cis-1,2-diols is a significant challenge in organic chemistry.

While a specific, detailed experimental protocol for the synthesis of (1S,2R)-1,2-
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dihydronaphthalene-1,2-diol is not readily available in the reviewed literature, several general

strategies can be considered.

Chemoenzymatic Synthesis
This approach utilizes enzymes to perform stereoselective transformations. The most direct

route would involve the use of a naphthalene 1,2-dioxygenase (NDO) that selectively produces

the (1S,2R) enantiomer. While the NDO from Pseudomonas putida is known to produce the

(1R,2S) enantiomer, other microbial sources or genetically engineered enzymes could

potentially yield the desired (1S,2R) isomer.

General Experimental Workflow for Chemoenzymatic Synthesis:

Cultivation of Microorganism: A suitable microorganism expressing the desired dioxygenase

is cultured in a bioreactor.

Induction of Enzyme Expression: The expression of the dioxygenase is induced, often by

adding a small amount of the substrate (naphthalene) or a related inducer.

Biotransformation: Naphthalene is added to the culture, and the biotransformation to the cis-

dihydrodiol is allowed to proceed.

Extraction: The product is extracted from the culture medium, typically using an organic

solvent.

Purification: The extracted product is purified using chromatographic techniques, such as

column chromatography or high-performance liquid chromatography (HPLC).

Chiral Analysis: The enantiomeric excess of the product is determined using chiral HPLC or

a similar technique.

Microorganism with NDO Cultivation in Bioreactor Enzyme Induction Addition of Naphthalene Solvent Extraction Chromatography Chiral HPLC (1S,2R)-Diol

Click to download full resolution via product page

Caption: General workflow for chemoenzymatic synthesis.
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Asymmetric Chemical Synthesis
Asymmetric dihydroxylation is a powerful method for the synthesis of chiral diols. The

Sharpless Asymmetric Dihydroxylation, for example, uses osmium tetroxide in the presence of

a chiral ligand to achieve high enantioselectivity. By selecting the appropriate chiral ligand

(derivatives of dihydroquinine or dihydroquinidine), it is possible to control the facial selectivity

of the dihydroxylation and obtain the desired enantiomer. Applying this to a suitable precursor,

such as 1,2-dihydronaphthalene, could potentially yield the target molecule. However, specific

conditions and outcomes for this particular transformation are not detailed in the available

literature.

Biological Activity
The primary known biological role of (1S,2R)-1,2-dihydronaphthalene-1,2-diol is as a

metabolic intermediate in the degradation of naphthalene. Specific biological activities or

signaling pathway interactions of this particular enantiomer have not been extensively studied

or reported. Its enantiomer, (+)-(1R,2S)-1,2-dihydronaphthalene-1,2-diol, is a known substrate

for further enzymatic reactions in bacterial degradation pathways. It is plausible that the

(1S,2R) enantiomer could interact differently with downstream enzymes, potentially leading to

the accumulation of specific metabolites or exhibiting different toxicological profiles. However,

without specific studies, this remains speculative.

Conclusion
(1S,2R)-1,2-Dihydronaphthalene-1,2-diol is a chiral metabolite of naphthalene with defined

chemical properties. Its primary significance lies in the context of microbial metabolism of

PAHs. While general synthetic strategies for chiral cis-diols are well-established, a detailed,

reproducible experimental protocol for the specific synthesis of the (1S,2R) enantiomer, along

with comprehensive quantitative and spectroscopic data, is not readily available in the

surveyed literature. Further research is needed to fully elucidate the specific biological activities

of this enantiomer and to develop targeted synthetic and purification protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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